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Compound of Interest

Compound Name: Trimethylolpropane trinonanoate

Cat. No.: B093850

An In-depth Technical Guide to
Trimethylolpropane Trinonanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylolpropane trinonanoate (TMPTN) is a synthetic ester with a unique molecular
architecture that imparts desirable physicochemical properties for various advanced
applications. As a triester of trimethylolpropane and nonanoic acid, it belongs to the class of
polyol esters, which are known for their excellent thermal and oxidative stability, low volatility,
and superior lubricity. These characteristics make TMPTN a subject of interest in the
development of high-performance lubricants, particularly in the burgeoning field of bio-
lubricants. This guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of trimethylolpropane trinonanoate, along with detailed experimental protocols
for its characterization.

Chemical Structure and Identification

Trimethylolpropane trinonanoate is structurally characterized by a central quaternary carbon
atom derived from trimethylolpropane, to which three nonanoate ester groups are attached.
This branched structure is key to its physical and chemical properties.

Chemical Formula: C33Hs20s
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IUPAC Name: 2,2-bis(nonanoyloxymethyl)butyl nonanoate
CAS Number: 126-57-8

Molecular Weight: 554.85 g/mol

Physicochemical Properties

The properties of trimethylolpropane trinonanoate are largely dictated by its ester
functionalities and the long hydrocarbon chains of the nonanoate groups. It is typically a clear,
viscous liquid at room temperature. A summary of its key quantitative properties is presented in
the table below. It is important to note that while specific data for TMPTN is limited in publicly
available literature, data from closely related trimethylolpropane esters, particularly those with
similar chain lengths, provide valuable insights.

Property Value Reference
Appearance Liquid [1]
Molecular Weight 554.8 g/mol [1]
Flash Point 320 °C [2]
Pour Point -34°C [2]
Viscosity Index 237 [2]
Oxidative Stability 172 °C [2]

Note: The Flash Point, Pour Point, Viscosity Index, and Oxidative Stability values are for a
closely related hyperbranched nonaoleate trimethylolpropane (NOTMP), which serves as a
reasonable proxy in the absence of specific data for TMPTN.

Synthesis of Trimethylolpropane Trinonanoate

The primary method for synthesizing trimethylolpropane trinonanoate is through the direct
esterification of trimethylolpropane with nonanoic acid.[3] This reaction is typically catalyzed by
an acid, such as sulfuric acid or p-toluenesulfonic acid, and involves the removal of water to
drive the equilibrium towards the formation of the triester.[2]
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Alternatively, transesterification of a nonanoic acid methyl ester with trimethylolpropane can

also be employed. This method can sometimes offer advantages in terms of milder reaction
conditions and easier purification.

Below is a logical workflow for the synthesis of trimethylolpropane trinonanoate via direct
esterification.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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